Cas no 483-17-0 (Cephaeline)

• Product Name: Cephaeline
• CAS No: 483-17-0
• MF: C₂₈H₃₈N₂O₄
• MW: 466.6123
• CID: 330838
• PubChem ID: 442195
• Update Time: 2024-10-29

Cephaeline Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-tetrahydro-7-methoxy-,(1R)-
• (1'β)-7',10,11-Trimethoxyemetan-6'-ol
• 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]qui...
• 6-Isoquinolinol,1-[[(2S,3R,11bS)-3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-benzo[a]quinolizin-2-yl]methyl]-1,2,3,4-te
• CEPHAELINE
• 10,11,7'-Trimethoxy-emetan-6'-ol
• Cephaelin
• 7',10,11-Trimethoxyemetan-6'-ol
• Desmethylemetine
• QA971541A1
• Dihydropsychotrine
• Cepheline
• NSC32944
• Cephaelinel
• (-)-Cephaeline
• Prestwick2_000428
• Prestwick3_000428
• Prestwick1_000428
• Prestwick0_000428
• BSPBio_000416
• SPBio_002355
• CEPHAELINE [MI]
• AKOS030242139
• NS00041514
• HY-N4118
• ACon1_001325
• NCGC00180626-04
• MEGxp0_001992
• SR-02000000200-1
• CHEMBL255708
• CHEBI:3533
• SCHEMBL181711
• GNF-Pf-307
• NCI60_002878
• 6-ISOQUINOLINOL, 1-(((2S,3R,11BS)-3-ETHYL-1,3,4,6,7,11B-HEXAHYDRO-9,10-DIMETHOXY-2H-BENZO(A)QUINOLIZIN-2-YL)METHYL)-1,2,3,4-TETRAHYDRO-7-METHOXY-, (1R)-
• 5483-17-0
• 5853-29-2
• Q5063249
• C09390
• BRD-K80348542-001-01-4
• DTXSID501016520
• 483-17-0
• BDBM50478475
• CS-0032129
• Emetan-6'-ol, 7',10,11-trimethoxy-
• 1ST162321
• (1R)-1-[[(2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-yl]methyl]-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
• UNII-QA971541A1
• Thiazole, 2-iodo-5-methyl-
• EINECS 207-591-6
• BPBio1_000458
• Alangine B
• MS-28608
• (1R)-1-(((2S,3R,11BS)-3-ETHYL-1,3,4,6,7,11B-HEXAHYDRO-9,10-DIMETHOXY-2H-BENZO(A)QUINOLIZIN-2-YL)METHYL)-1,2,3,4-TETRAHYDRO-7-METHOXY-6-ISOQUINOLINOL
• BRD-K80348542-339-03-4
• DTXCID401474711
• G60956
• (1R)-1-(((2S,3R,11bS)-3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-benzo(a)quinolizin-2-yl)methyl)-7-methoxy-1,2,3,4-tetrahydroisoquinolin-6-ol
• GLXC-20548
• DTGZHCFJNDAHEN-OZEXIGSWSA-N
• DA-62210
• Cephaeline

• Inchi： 1S/C28H38N2O4/c1-5-17-16-30-9-7-19-13-27(33-3)28(34-4)15-22(19)24(30)11-20(17)10-23-21-14-26(32-2)25(31)12-18(21)6-8-29-23/h12-15,17,20,23-24,29,31H,5-11,16H2,1-4H3/t17-,20-,23+,24-/m0/s1
• InChI Key： DTGZHCFJNDAHEN-OZEXIGSWSA-N
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C2C([H])([H])C([H])([H])N3C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[H])[C@@]([H])(C([H])([H])[C@]4([H])C5=C([H])C(=C(C([H])=C5C([H])([H])C([H])([H])N4[H])O[H])OC([H])([H])[H])C([H])([H])[C@@]3([H])C2=C1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 466.28300
• Monoisotopic Mass: 466.28315770 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• Molecular Weight: 466.6
• XLogP3: 4.4

Experimental Properties

• Color/Form: Powder
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115.5 ºC
• Boiling Point: 569.42°C (rough estimate)
• Refractive Index: 1.5800 (estimate)
• Solubility: Almost insoluble (0.061 g/l) (25 º C),
• PSA: 63.19000
• LogP: 4.90710
• Specific Rotation: D20 -43.4° (c = 2 in chloroform)

Cephaeline Security Information

• Hazardous Material transportation number：UN 1544
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids